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Compound of Interest

Compound Name: AN7602

CAS No.: 2803552-55-6

Cat. No.: B13688822

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in optimizing

the power consumption of devices utilizing the FAN7602 PWM controller's burst mode.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of the FAN7602's burst mode?

The burst mode is a key feature of the FAN7602 designed to reduce power consumption in

light-load and no-load conditions.[1][2][3][4][5] When the load on the power supply is very low,

the controller temporarily ceases its normal switching operation and enters a "sleep" state. It

periodically wakes up to deliver short bursts of energy to maintain the output voltage, thereby

significantly lowering the overall standby power consumption.

Q2: Under what specific conditions does the FAN7602 enter and exit burst mode?

The FAN7602 enters burst mode when the offset voltage of the "Burst+" signal (a sum of the

CS/FB pin voltage and an internal offset) is higher than 0.95V. It exits burst mode when this

voltage drops below 0.88V. This sensing occurs during the switch off-time.[4][6]
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Q3: What are the typical power consumption levels I can expect with the FAN7602 in burst

mode?

Under no-load conditions, the input power can be under 0.3W.[3][4][5][6][7] With a 0.5W load at

an input voltage of 265VAC, the input power is designed to be under 1W.[3][4][5][6][7]

Q4: Can the burst mode operation affect the performance of my sensitive laboratory

equipment?

Yes, in some cases. The intermittent switching during burst mode can introduce low-frequency

ripple on the output voltage. While EMI filters are typically optimized for the fixed switching

frequency, their effectiveness might be reduced at the variable frequencies of burst mode

operation. This could potentially interfere with highly sensitive electronic instruments.
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Problem/Observation Potential Cause Troubleshooting Steps

Higher than expected standby

power consumption.

The power supply is not

entering burst mode.

1. Verify Load Condition:

Ensure the device is in a true

no-load or very light-load state.

2. Check Feedback Circuitry:

The voltage at the CS/FB pin is

critical for entering burst mode.

Inspect the external

components connected to this

pin for any deviations from the

reference design.

Unstable output voltage at light

loads.

The transition between burst

mode and normal operation is

occurring frequently or

improperly.

1. Analyze Load Dynamics:

Determine if the light load is

fluctuating, causing the

controller to repeatedly enter

and exit burst mode. 2. Review

Feedback Loop Components:

The stability of the feedback

loop is crucial. Check the

values and tolerances of the

resistors and capacitors in the

feedback network.

Audible noise from the power

supply in standby.

The burst frequency is falling

within the audible range.

This can be an inherent

characteristic of burst mode

operation. While difficult to

eliminate completely, ensure

that the output capacitance is

sufficient to minimize the "on"

time during bursts.

Interference with other

sensitive equipment.

Increased EMI due to the

variable frequency nature of

burst mode.

1. Improve Shielding: Enhance

the shielding of the power

supply unit. 2. Add Filtering:

Consider adding external low-

pass filters on the power

supply output lines that power
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sensitive components. 3.

Adjust Burst Mode Setpoint: In

some advanced applications, it

may be possible to adjust the

burst mode setpoint by

modifying the feedback loop,

though this can be a complex

modification and may increase

no-load power consumption.

Quantitative Data Summary
The following table summarizes the key performance parameters of the FAN7602 related to its

burst mode operation.

Parameter Value Conditions

Burst Mode Entry Threshold

(Burst+ Offset)
> 0.95 V

Sensed during switch off-

time[4][6]

Burst Mode Exit Threshold

(Burst+ Offset)
< 0.88 V

Sensed during switch off-

time[4][6]

Input Power Consumption < 0.3 W No-load condition[3][4][5][6][7]

Input Power Consumption < 1 W
0.5W load @ 265VAC input[3]

[4][5][6][7]

Operating Current 1 mA (Typical) [1][7]

Fixed Switching Frequency 65 kHz Normal operation[1][3][4][5][7]

Experimental Protocols
Protocol 1: Verifying and Characterizing Burst Mode Operation

Objective: To determine the precise load conditions under which the FAN7602 enters and exits

burst mode and to measure the corresponding power consumption.
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Materials:

Power supply unit incorporating the FAN7602.

Variable electronic load.

High-precision power analyzer.

Oscilloscope with voltage and current probes.

Isolated AC power source.

Methodology:

Connect the AC power source and power analyzer to the input of the power supply unit.

Connect the electronic load and oscilloscope probes to the output of the power supply. Place

a voltage probe on the output and a current probe in series with the load. Connect another

oscilloscope probe to the CS/FB pin of the FAN7602.

Set the AC input voltage to a nominal value (e.g., 230VAC).

With the electronic load turned off (no-load condition), measure the input power consumption

using the power analyzer.

Observe the waveform at the CS/FB pin on the oscilloscope. In burst mode, you should see

periodic activity.

Slowly increase the current drawn by the electronic load in small increments (e.g., 10mA

steps).

At each step, record the input power, output voltage, and the behavior of the CS/FB pin

waveform.

Note the exact output current at which the waveform on the CS/FB pin transitions from

periodic bursts to a continuous signal, indicating an exit from burst mode. This is the burst

mode exit load.
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Now, slowly decrease the load current until the controller re-enters burst mode. Note this

load current.

Repeat the measurements at different AC input voltages (e.g., 115VAC, 265VAC) to

characterize the full operational range.

Visualizations

System State FAN7602 State

Light or No Load Burst Mode
(Switching Disabled)

Feedback > 0.95V

Normal Load

Active PWM Mode
(65kHz Switching)Feedback < 0.88V

Load Increases

Load Decreases

Click to download full resolution via product page

Caption: Logic flow for entering and exiting burst mode.
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High Standby Power?

Is Load Truly Light/Zero?

Inspect CS/FB
Pin Voltage

Yes

Not Entering Burst Mode

No

Load is OK

Voltage > 0.95V

Feedback Circuit Issue

Voltage < 0.95V

Click to download full resolution via product page

Caption: Troubleshooting high standby power consumption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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